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Compound of Interest

Compound Name: Prasugrel-d3

Cat. No.: B12427351 Get Quote

For immediate use by researchers, scientists, and drug development professionals.

This in-depth technical guide provides critical information on Prasugrel-d3, a deuterated

analog of the antiplatelet agent Prasugrel. This document outlines key suppliers, purity

specifications, and detailed experimental methodologies for its analysis, designed to support

research and development activities.

Prasugrel-d3: Supplier and Purity Overview
Prasugrel-d3 is an isotopically labeled version of Prasugrel, primarily utilized as an internal

standard in pharmacokinetic and metabolic studies. The purity of this compound is paramount

for accurate quantification in complex biological matrices. Several reputable suppliers offer

Prasugrel-d3, with purity typically determined by High-Performance Liquid Chromatography

(HPLC).

A summary of representative supplier data is presented below:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12427351?utm_src=pdf-interest
https://www.benchchem.com/product/b12427351?utm_src=pdf-body
https://www.benchchem.com/product/b12427351?utm_src=pdf-body
https://www.benchchem.com/product/b12427351?utm_src=pdf-body
https://www.benchchem.com/product/b12427351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name
Catalog
Number

Stated Purity
Analytical
Method

MedChemExpres

s
Prasugrel-d3 HY-15284S1 98.58%[1] HPLC

SynZeal Prasugrel D3 SZ-P024D01 -
Synthesis on

demand[2]

TLC

Pharmaceutical

Standards

Prasugrel

Metabolite (R-

106583)-d3

P-3952 - Not specified

Note: Purity values can vary between batches. Always refer to the supplier's Certificate of

Analysis for batch-specific data.

For the non-deuterated form, Prasugrel, purity is often reported as ≥98% or >99% by HPLC

from various suppliers.[3]

Experimental Protocol: Purity Determination by
HPLC
The following is a representative HPLC method for the determination of Prasugrel and its

related substances, adapted from established analytical procedures.[4] This method can be

optimized for the specific analysis of Prasugrel-d3.

Objective: To determine the purity of a Prasugrel-d3 sample by identifying and quantifying the

main component and any potential impurities.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) with a UV or PDA detector.

Analytical column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

Data acquisition and processing software.

Reagents and Materials:
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Prasugrel-d3 reference standard and sample.

Acetonitrile (HPLC grade).

Water (HPLC grade).

Formic acid or other suitable buffer components.

Methanol (for sample preparation).

Chromatographic Conditions:

Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic

acid in water) and an organic phase (e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Procedure:

Standard Preparation: Accurately weigh and dissolve the Prasugrel-d3 reference standard

in methanol to prepare a stock solution. Further dilute to a working concentration with the

mobile phase.

Sample Preparation: Prepare the Prasugrel-d3 sample in the same manner as the standard

solution.

Chromatographic Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the standard solution multiple times to ensure system suitability (e.g., repeatability of

retention time and peak area).
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Inject the sample solution.

Data Analysis:

Identify the peak corresponding to Prasugrel-d3 based on the retention time of the

reference standard.

Calculate the area percentage of the Prasugrel-d3 peak relative to the total area of all

peaks in the chromatogram to determine the purity.

Visualizing Experimental Workflows
To further elucidate the experimental process, the following diagrams, generated using

Graphviz, illustrate the key workflows.

Sample Preparation HPLC Analysis Data Analysis

Weigh Sample Dissolve in Methanol Dilute with Mobile Phase Inject into HPLC Chromatographic Separation UV Detection Integrate Peaks Calculate Purity

Click to download full resolution via product page

Caption: Experimental workflow for HPLC-based purity determination of Prasugrel-d3.

This technical guide provides a foundational understanding of Prasugrel-d3 for research

applications. For further details, it is recommended to consult the specific documentation

provided by your chosen supplier and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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